Cas no 81478-17-3 (3-(2-Bromoethyl)oxolan-2-one)

• Product Name: 3-(2-Bromoethyl)oxolan-2-one
• CAS No: 81478-17-3
• MF: C₆H₉BrO₂
• MW: 193.038461446762
• CID: 861710
• PubChem ID: 522752
• Update Time: 2024-10-27

3-(2-Bromoethyl)oxolan-2-one Chemical and Physical Properties

Names and Identifiers

• alpha-(2-bromoethyl)-gamma-hydroxy butyric acid lactone
• 3-(2-bromoethyl)oxolan-2-one
• 3-(2-bromoethyl)dihydrofuran-2(3H)-one
• 2(3H)-Furanone, 3-(2-bromoethyl)dihydro-
• 2(3H)-Furanone,3-(2-bromoethyl)dihydro-
• IGLXGNWTGHUHHI-UHFFFAOYSA-N
• NE29969
• 3-(2-Bromoethyl)dihydro-2(3H)-furanone #
• 3-(2-Bromoethyl)-4,5-dihydro-2(3H)-furanone
• DB-314440
• EN300-103746
• MFCD18971447
• F95741
• 81478-17-3
• DTXSID30335054
• 3-(2-Bromoethyl)dihydro-2(3H)-furanone
• DB-203612
• AKOS026727753
• CS-0230403
• 54815-24-6
• SCHEMBL2227801
• 3-(2-Bromoethyl)oxolan-2-one

• Inchi： 1S/C6H9BrO2/c7-3-1-5-2-4-9-6(5)8/h5H,1-4H2
• InChI Key： IGLXGNWTGHUHHI-UHFFFAOYSA-N
• SMILES： BrCCC1C(=O)OCC1

Computed Properties

• Exact Mass: 191.979
• Monoisotopic Mass: 191.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 1.3

Experimental Properties

• Ionization Potential: 8.95 eV
• Density: 2.8 (Air = 1)
• LogP: 1.33450